Cas no 90942-23-7 (1,4-Bis(2-bromoethyl)piperazine--hydrogen bromide (1/1))

• Product Name: 1,4-Bis(2-bromoethyl)piperazine--hydrogen bromide (1/1)
• CAS No: 90942-23-7
• MF: C₈H₁₇Br₃N₂
• MW: 380.945979833603
• CID: 995221
• PubChem ID: 54602067
• Update Time: 2025-04-20

1,4-Bis(2-bromoethyl)piperazine--hydrogen bromide (1/1) Chemical and Physical Properties

Names and Identifiers

• 1,4-bis(2-bromoethyl)piperazine,hydrobromide
• 1,4-Bis(2-bromoethyl)piperazine--hydrogen bromide (1/1)
• 90942-23-7
• NSC-94543
• DTXSID10713270
• NSC94543
• DS-008403

• Inchi： 1S/C8H16Br2N2.BrH/c9-1-3-11-5-7-12(4-2-10)8-6-11;/h1-8H2;1H
• InChI Key： HIVQSOXJIPNLLV-UHFFFAOYSA-N
• SMILES： BrCCN1CCN(CCBr)CC1.Br

Computed Properties

• Exact Mass: 379.892
• Monoisotopic Mass: 377.894
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 99.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5A^2

Experimental Properties

• Density: 1.578
• Boiling Point: 317.1°C at 760 mmHg
• Flash Point: 145.6°C
• Refractive Index: 1.54